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Abstract

Irganox 1330, chemically known as 1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-
hydroxybenzyl)benzene, is a high molecular weight, sterically hindered phenolic antioxidant. It
is a highly effective stabilizer for organic materials such as plastics, synthetic fibers, and
elastomers against thermo-oxidative degradation.[1][2][3][4][5] This technical guide provides a
detailed overview of the synthesis and characterization of Irganox 1330, including experimental
protocols, quantitative data, and workflow visualizations to support researchers and
professionals in the field.

Introduction

Irganox 1330 is a primary antioxidant that functions by interrupting the free-radical chain
reactions that occur during the thermal processing and long-term aging of polymeric materials.
Its sterically hindered phenolic groups are effective at scavenging peroxy radicals, thereby
preventing the degradation of the polymer matrix. With a high molecular weight and low
volatility, Irganox 1330 is particularly suitable for applications requiring high-temperature
processing and long service life. Its CAS number is 1709-70-2, with a molecular formula of
CsaH7803 and a molecular weight of approximately 775.2 g/mol .

Synthesis of Irganox 1330
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The synthesis of Irganox 1330 can be achieved through a multi-step process. The most
common method involves the reaction of 2,6-di-tert-butylphenol with formaldehyde to form a
hydroxymethyl derivative, which is then reacted with mesitylene. An alternative approach
involves the direct reaction of 3,5-di-tert-alkyl-4-hydroxybenzyl alcohol with mesitylene in the
presence of an acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Irganox 1330 | 1709-70-2 | Benchchem [benchchem.com]
2. researchgate.net [researchgate.net]

» 3. specialchem.com [specialchem.com]

4. researchgate.net [researchgate.net]

5. myBASFWorld [my.basf.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Synthesis and
Characterization of Irganox 1330]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016545#synthesis-and-characterization-of-irganox-
1330]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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